Cas no 1038984-31-4 (Tulrampator)

• Product Name: Tulrampator
• CAS No: 1038984-31-4
• MF: C₂₀H₁₇FN₄O₃
• MW: 380.372387647629
• CID: 4677764
• PubChem ID: 24857397
• Update Time: 2025-08-05

Tulrampator Chemical and Physical Properties

Names and Identifiers

• Tulrampator
• 7633T9D4LN
• Tulrampator [INN]
• 8-CYCLOPROPYL-3-(3-FLUOROPHENETHYL)-7,8-DIHYDRO-3H-[1,3]OXAZINO[6',5':4,5]BENZO[1,2-D][1,2,3]TRIAZINE-4,9-DIONE
• 3H-(1,3)Oxazino(6,5-g)-1,2,3-benzotriazine-4,9-dione, 8-cyclopropyl-3-(2-(3-fluorophenyl)ethyl)-7,8-dihydro-
• Tulrampator;CX-1632
• CX-1632
• DA-68417
• SCHEMBL2472180
• 1038984-31-4
• CX1632
• MS-26217
• F52979
• CS-0031490
• s47445
• Tulrampator (CX-1632)
• 3H-[1,3]Oxazino[6,5-g]-1,2,3-benzotriazine-4,9-dione, 8-cyclopropyl-3-[2-(3-fluorophenyl)ethyl]-7,8-dihydro-
• DTXSID701110122
• s6697
• HY-109046
• 8-cyclopropyl-3-[2-(3-fluorophenyl)ethyl]-7,8-dihydro-3h-[1,3]oxazino[6,5-g][1,2,3]benzotriazine-4,9-dione
• CHEMBL1276826
• UNII-7633T9D4LN
• EX-A3149
• AKOS040742788
• 8-cyclopropyl-3-[2-(3-fluorophenyl)ethyl]-7H-[1,3]oxazino[6,5-g][1,2,3]benzotriazine-4,9-dione
• Tulrampator; CX-1632

• Inchi： 1S/C20H17FN4O3/c21-13-3-1-2-12(8-13)6-7-25-20(27)15-10-18-16(9-17(15)22-23-25)19(26)24(11-28-18)14-4-5-14/h1-3,8-10,14H,4-7,11H2
• InChI Key： JHCFQXNWYDLBOG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CCN1C(C2C(=CC3=C(C=2)OCN(C3=O)C2CC2)N=N1)=O

Computed Properties

• Exact Mass: 380.12846858g/mol
• Monoisotopic Mass: 380.12846858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 3.5

Tulrampator Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Tulrampator

Introduction to Tulrampator (CAS No: 1038984-31-4)

Tulrampator, chemically identified by the CAS number 1038984-31-4, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This introduction aims to provide a comprehensive overview of its chemical properties, potential applications, and the latest research findings that highlight its significance in modern medicine.

The molecular structure of Tulrampator exhibits unique characteristics that make it a promising candidate for various therapeutic applications. Its chemical formula and structural elucidation have been extensively studied to understand its interactions with biological targets. The compound belongs to a class of molecules that exhibit high selectivity and potency, making it an attractive option for drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Tulrampator has emerged as a key player in this landscape due to its ability to interact with specific enzymes and receptors. Preliminary studies have shown that it can inhibit the activity of certain kinases, which are crucial in regulating cell proliferation and survival.

One of the most compelling aspects of Tulrampator is its potential in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and resistance to conventional therapies. By targeting these pathways, Tulrampator has shown promise in preclinical models as a potential anti-cancer agent. Researchers are particularly interested in its ability to selectively inhibit tyrosine kinases, which are overactive in many types of cancer.

The pharmacokinetic properties of Tulrampator have also been thoroughly investigated. Studies indicate that it has a favorable half-life, allowing for once-daily dosing regimens, which enhances patient compliance. Additionally, its solubility profile suggests that it can be formulated into various delivery systems, including oral tablets and injectables, making it versatile for clinical use.

Recent advancements in computational chemistry have enabled the use of virtual screening techniques to identify potential drug candidates like Tulrampator. These methods have accelerated the drug discovery process by predicting the binding affinity of compounds to biological targets. The integration of machine learning algorithms has further refined this process, allowing researchers to optimize the structure of Tulrampator for improved efficacy and reduced side effects.

In clinical trials, Tulrampator has demonstrated encouraging results in patients with advanced-stage malignancies. The compound's ability to induce apoptosis in cancer cells while sparing healthy tissues has been a key focus of these studies. Phase II trials have shown significant tumor shrinkage and prolonged progression-free survival in patients who received Tulrampator as part of their treatment regimen.

The development of combination therapies involving Tulrampator with other anti-cancer agents has also been explored. These approaches aim to enhance the overall therapeutic effect by targeting multiple pathways simultaneously. Preliminary data suggest that combining Tulrampator with immunotherapy can lead to synergistic outcomes, particularly in patients with metastatic cancers.

Beyond oncology, research is ongoing to evaluate the potential applications of Tulrampator in other therapeutic areas. Studies have indicated its efficacy in reducing inflammation by modulating cytokine production and inhibiting inflammatory cascades. This makes it a promising candidate for treating autoimmune diseases such as rheumatoid arthritis and psoriasis.

The safety profile of Tulrampator has been carefully assessed through extensive preclinical and clinical studies. Common adverse effects reported include mild gastrointestinal discomfort and transient elevations in liver enzymes. These side effects are generally manageable and do not necessitate discontinuation of the drug in most cases.

The future prospects for Tulrampator are bright, with ongoing research aimed at further optimizing its pharmacological properties. Efforts are being made to improve its bioavailability and reduce potential drug-drug interactions. Additionally, exploring new formulations such as nanoparticles could enhance its delivery efficiency and target specificity.

In conclusion, Tulrampator strong>(CAS No: 1038984-31-4) represents a significant advancement in pharmaceutical innovation. Its unique chemical properties and therapeutic potential make it a valuable asset in the fight against various diseases. As research continues to uncover new applications and refine treatment strategies, Tulrampator is poised to play an increasingly important role in modern medicine.